Cas no 100-18-5 (1,4-Diisopropylbenzene)

• Product Name: 1,4-Diisopropylbenzene
• CAS No: 100-18-5
• MF: C₁₂H₁₈
• MW: 162.271323680878
• MDL: MFCD00008892
• CID: 35069
• PubChem ID: 7486
• Update Time: 2025-04-18

1,4-Diisopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Diisopropylbenzene
• p-Diisopropylbenzene
• 4-Isopropylcumene
• p-diisopropylbenzol
• p-diisopropyl-benzen
• 1,4-Disopropylbenzene
• Benzene, p-diisopropyl-
• para-diisopropylbenzene
• 1,4-Diisopropylbenzene97%
• 1,4-Diisopropylbenzene 97%
• F17113
• DTXCID106652
• NSC-84198
• 700-18-5
• 1,4-Diisopropylbenzene, 98%
• CAS-100-18-5
• Benzene, 1,4-diisopropyl-
• 1,4-DIISOPROPYLBENZENE [HSDB]
• 1,4-Diisopropylbenzene, 97%
• Benzene, 1,4-bis(1-methylethyl)-
• Benzene, p-diisopropyl-,
• NSC 84198
• 100-18-5
• AKOS009031475
• 1,4-bis(propan-2-yl)benzene
• NCGC00258931-01
• HSDB 5331
• Benzene,4-bis(1-methylethyl)-
• Tox21_303217
• BS-14134
• 1,4-Bis(1-methylethyl)benzene
• EINECS 202-826-9
• 1,4-Diisopropylbenzene, analytical standard
• EN300-20056
• Q27262542
• D0928
• P-DI-ISO-PROPYLBENZENE
• 1,4-di(propan-2-yl)benzene
• NSC84198
• 4-05-00-01126 (Beilstein Handbook Reference)
• Tox21_201380
• NCGC00164049-02
• AC-14064
• 1,4-diisopropyl benzene
• W-109375
• UNII-5M62031NZP
• NCGC00257053-01
• BRN 1854739
• 1,4-Di-iso-propylbenzene
• 5M62031NZP
• Benzene, 1,4-di-(1-methylethyl)
• CCG-40478
• CS-W023159
• NCGC00164049-01
• 1,4-Di-isopropylbenzene
• MFCD00008892
• CHEMBL1872836
• FT-0693058
• InChI=1/C12H18/c1-9(2)11-5-7-12(8-6-11)10(3)4/h5-10H,1-4H
• DTXSID2026652
• NS00005895
• 1,4-BIS(ISOPROPYL)BENZENE
• EC 202-826-9
• pDiisopropylbenzol
• Benzene, pdiisopropyl
• paraDiisopropylbenzene
• 1,4Bis(1methylethyl)benzene
• Benzene, 1,4bis(1methylethyl)
• pDiisopropylbenzene
• AAA10018
• 202-826-9

• MDL： MFCD00008892
• Inchi： 1S/C12H18/c1-9(2)11-5-7-12(8-6-11)10(3)4/h5-10H,1-4H3
• InChI Key： SPPWGCYEYAMHDT-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC(=CC=1)C(C)C
• BRN： 1854739

Computed Properties

• Exact Mass: 162.14100
• Monoisotopic Mass: 162.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.857 g/mL at 25 °C(lit.)
• Melting Point: −17 °C (lit.)
• Boiling Point: 210°C(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.489(lit.)
• Water Partition Coefficient: Soluble in alcohol, ether, acetone and benzene. Insoluble in water.
• PSA: 0.00000
• LogP: 3.93340
• Vapor Pressure: 0.25 mmHg ( 20 °C)
• Solubility: Not determined

1,4-Diisopropylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H320-H410
• Warning Statement： P210-P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P391-P403+P235-P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 38-53
• Safety Instruction： S26-S36
• RTECS：CZ6360000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：9
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Complete packaging, light loading and light unloading, ventilated warehouse, away from open fire, high temperature, and stored separately from oxidant

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